Synacril black AN

• CAS No.: 123535-70-6
• Molecular Formula: C5H10O3
• Synonyms: Synacril black AN

Description

Synacril Black AN is a cationic textile dye repurposed for biomedical applications, particularly in the identification of normal and abnormal human megakaryocytes. First described by Kass in 1986, it stains megakaryocyte cytoplasm red-purple and nuclei dark brown after methanol fixation, while other bone marrow cells (e.g., eosinophils) exhibit cream or pale-blue cytoplasmic staining . This metachromatic property enables rapid screening of megakaryocytes in conditions like immune thrombocytopenia and myelodysplastic syndromes, complementing complex immunologic techniques . Chemically, it belongs to the class of direct dyes, characterized by substantivity for substrates like cotton without requiring mordants . Its adoption in clinical diagnostics stems from its specificity, simplicity, and cost-effectiveness compared to antibody-based methods.

Comparison with Similar Compounds

Structural and Functional Similarities

Synacril Black AN is compared below with three functionally or structurally related dyes: Rhodamine Blue , Alkaline Blue 93 , and Chlorazol/Durazol dyes .

Property	Synacril Black AN	Rhodamine Blue	Alkaline Blue 93	Chlorazol/Durazol
Chemical Class	Cationic direct dye	Fluorescent xanthene dye	Azo textile dye	Direct cotton dyes (ICI trademarks)
Primary Application	Megakaryocyte staining	Cell membrane/cytoplasm staining	Textile dye; limited biomedical use	Textile dye; no reported biomedical use
Staining Specificity	Selective for megakaryocytes	Broad cellular staining	Unclear; used in histology	N/A
Metachromatic Effect	Yes (red-purple cytoplasm in megakaryocytes)	No	No	No
Wash Fastness	Low (limitation in textile printing)	High (due to fluorescence)	Moderate	High
Diagnostic Utility	High (differentiates megakaryocytes)	Moderate (general staining)	Low	N/A

Performance in Biomedical Contexts

• Specificity : Synacril Black AN outperforms Rhodamine Blue and Alkaline Blue 93 in selectively identifying megakaryocytes, particularly small or atypical cells in disease states .
• In contrast, Rhodamine Blue’s fluorescence offers versatility but lacks specificity for megakaryocytes .

Chemical and Industrial Contexts

• Synacril vs. Chlorazol/Durazol : Both are direct dyes, but Chlorazol/Durazol exhibit higher wash fastness, making them preferable in textiles. Synacril’s cationic nature enables unique interactions with cellular components, a feature absent in Chlorazol/Durazol .
• Alkaline Blue 93 : As an azo dye, it shares structural motifs with Synacril Black AN but lacks the cationic charge critical for megakaryocyte staining .

Research Findings and Clinical Relevance

• Synacril Black AN: Validated in multiple studies for identifying megakaryocytic dysplasia in myelodysplastic syndromes and immune thrombocytopenia . Its staining pattern correlates with disease progression, offering prognostic value .
• Rhodamine Blue: Primarily used for general cytoplasmic staining but lacks diagnostic specificity for megakaryocytes .
• Emerging Alternatives: Immunohistochemical markers (e.g., CD41, CD61) provide higher specificity but require advanced infrastructure, underscoring Synacril Black AN’s utility in basic diagnostics .